ethyl 11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxylate
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Overview
Description
Scientific Research Applications
Synthesis of Novel Derivatives
Research has focused on synthesizing new derivatives with potential biological activities. For example, ethyl 2-methyl-11-oxo-9, 10-dihydro-1H, 11H-pyrido[4",3":4',5']thieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives have been synthesized through complex reactions involving ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate with various chemical treatments to produce thiadiazino derivatives with potential chemical and therapeutic applications (Ahmed, 2002).
Alkylation and Cyclization
In another study, ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylates were subjected to alkylation at the 1-position to yield quaternary salts. These salts, upon decomposition in alkaline solution, provided insights into the structural dynamics and potential for generating 2-alkylaminopyridines, indicating the versatility of these compounds in synthetic chemistry (Landquist, 1971).
Antiallergic Activity
A series of novel 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylic acid derivatives were prepared and tested for antiallergenic activity. These compounds, including both carboxylic acid salts and esters, showed oral activity in rat passive cutaneous anaphylaxis tests, highlighting their potential as antiallergy agents (Temple et al., 1979).
Synthesis of Fused Thiazolo Derivatives
New ethyl 3-(substituted)-4-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydropyrido[4',3':4,5]thieno-[2,3-d]pyrimidine-7-carboxylates and related fused thiazolo derivatives have been synthesized, showcasing the structural diversity and potential applications of these compounds in developing new chemical entities with specific functional properties (Ahmed, 2003).
Crystal Structure Analysis
The crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate has been determined, providing valuable information on the molecular configuration and potential interactions of such compounds, which could inform future drug design and synthetic strategies (Yang, 2009).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-2-20-14(19)16-8-6-11-10(9-16)13(18)17-7-4-3-5-12(17)15-11/h3-5,7H,2,6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOJFJDKYJNWUNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)C(=O)N3C=CC=CC3=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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